Cas no 67804-93-7 (4-phenyl-6-(trifluoromethyl)-1,2-dihydropyrimidin-2-one)

• Product Name: 4-phenyl-6-(trifluoromethyl)-1,2-dihydropyrimidin-2-one
• CAS No: 67804-93-7
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• MDL: MFCD03532398
• CID: 4138377
• PubChem ID: 746778
• Update Time: 2025-04-24

4-phenyl-6-(trifluoromethyl)-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-phenyl-6-(trifluoromethyl)-
• 4-phenyl-6-(trifluoromethyl)-1,2-dihydropyrimidin-2-one
• MLS000123547
• EU-0011531
• 67804-93-7
• 4-Phenyl-6-trifluoromethyl-1H-pyrimidin-2-one
• 4-phenyl-6-(trifluoromethyl)pyrimidin-2-ol
• HMS2504N17
• SB58042
• ALBB-014006
• 4-phenyl-6-(trifluoromethyl)-1H-pyrimidin-2-one
• EN300-7387035
• MFCD03532398
• 2-pyrimidinol, 4-phenyl-6-(trifluoromethyl)-
• SR-01000492896
• 4-phenyl-6-(trifluoromethyl)pyrimidin-2(1H)-one
• SR-01000492896-1
• SMR000124183
• MFCD03017363
• STK813021
• AKOS000526957
• CHEMBL1486496
• DB-201992
• NS-03349
• Z3300510413
• 2-hydroxy-4-phenyl-6-trifluoromethylpyrimidine
• SCHEMBL2849715
• AKOS005174443
• H30573
• DB-032155
• F1423-0153

• MDL： MFCD03532398
• Inchi： 1S/C11H7F3N2O/c12-11(13,14)9-6-8(15-10(17)16-9)7-4-2-1-3-5-7/h1-6H,(H,15,16,17)
• InChI Key： XQQSFWKOCNZPPF-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 240.05104734Da
• Monoisotopic Mass: 240.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų